Cas no 2071-20-7 (Bis(diphenylphosphino)methane)

Bis(diphenylphosphino)methane Properties

Names and Identifiers

• Bis(diphenylphosphino)methane
• Bis-(diphenylphosphino)methane
• diphenylphosphanylmethyl(diphenyl)phosphane
• dppm
• Methylenebis(diphenylphosphine)
• Ph2PCH2PPh2
• Tetraphenylmethylenediphosphine
• DPM
• Methanediylbis[diphenylphosphine
• Phosphine, methylenebis[diphenyl-
• Methylenebis[diphenylphosphine]
• Methanediylbis[diphenylphosphine]
• I5O2HZR38V
• [(diphenylphosphanyl)methyl]diphenylphosphane
• XGCDBGRZEKYHNV-UHFFFAOYSA-N
• Bis(diphenylphosphino)methane, 98%
• 1,1-bis(diphenylphosphino)methane
• C25H22P2
• NSC147767
• PubChem653
• +Expand

• MDL： MFCD00003537
• InChIKey： XGCDBGRZEKYHNV-UHFFFAOYSA-N
• Inchi： 1S/C25H22P2/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23)21-27(24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H,21H2
• SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])P(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 758760

Computed Properties

• Exact Mass: 384.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 384.12
• Heavy Atom Count: 27
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.20970
• PSA: 27.18000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 497.2 °C at 760 mmHg
• Melting Point: 118.0 to 122.0 deg-C
• Flash Point: 270.2 °C
• Color/Form: . white crystalline powder
• Solubility: Not determined.
• Sensitiveness: Air Sensitive
• Density: 1.1490

Bis(diphenylphosphino)methane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S22-S24/25-S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10-23

Bis(diphenylphosphino)methane Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  29310095